Cas no 329718-21-0 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a specialized benzothiazole derivative with a rigid bicyclic framework and a benzamide substituent. Its structural features, including the 5,5-dimethyl and 7-oxo functional groups, contribute to its stability and potential reactivity in synthetic applications. The compound may serve as a key intermediate in medicinal chemistry, particularly in the development of heterocyclic scaffolds for bioactive molecules. Its well-defined molecular architecture offers advantages in regioselective modifications, making it valuable for targeted synthesis. The presence of both benzothiazole and benzamide moieties suggests potential utility in pharmaceutical research, such as enzyme inhibition or receptor modulation studies.

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide structure

329718-21-0 structure

Product Name:N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

CAS No:329718-21-0

MF:C₁₆H₁₆N₂O₂S

MW:300.375442504883

CID:3084020

PubChem ID:708275

Update Time:2025-05-28

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
- AN-319/12591007
- STK116869
- BIM-0039045.P001
- 329718-21-0
- Oprea1_493492
- AKOS001661515
- SMR000267802
- HRYGWQGTSUEQIC-UHFFFAOYSA-N
- CHEBI:114750
- DTXSID501331843
- MLS000681402
- N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
- SR-01000224368
- F0174-0236
- SR-01000224368-1
- Oprea1_496788
- N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
- CBMicro_039165
- N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-benzamide
- Q27196156
- HMS2740C21
- CHEMBL1331109
- Inchi： 1S/C16H16N2O2S/c1-16(2)8-11-13(12(19)9-16)21-15(17-11)18-14(20)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,17,18,20)
- InChI Key： HRYGWQGTSUEQIC-UHFFFAOYSA-N
- SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

Exact Mass: 300.09324893Da
Monoisotopic Mass: 300.09324893Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 87.3Å²

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0174-0236-2μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0174-0236-5μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0174-0236-10μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0174-0236-20μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0174-0236-1mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0174-0236-2mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0174-0236-3mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0174-0236-4mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0174-0236-5mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0174-0236-10mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide	329718-21-0	90%+	10mg	$79.0	2023-05-17

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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